![molecular formula ClK<br>KCl B105287 Potassium chloride CAS No. 7447-40-7](/img/structure/B105287.png)
Potassium chloride
Overview
Description
Potassium chloride is an ionic compound composed of potassium and chlorine atoms. It appears as a white or colorless crystalline solid and is highly soluble in water. This compound is naturally found in minerals such as sylvite and is widely used in various industries, including agriculture, medicine, and food processing .
Synthetic Routes and Reaction Conditions:
Direct Reaction: this compound can be synthesized by directly reacting potassium metal with chlorine gas. This reaction is highly exothermic and must be conducted with caution: [ 2K + Cl_2 \rightarrow 2KCl ]
Acid-Base Reaction: A more common laboratory method involves reacting potassium hydroxide with hydrochloric acid: [ KOH + HCl \rightarrow KCl + H_2O ]
Double Displacement Reaction: this compound can also be prepared by reacting potassium carbonate with hydrochloric acid: [ K_2CO_3 + 2HCl \rightarrow 2KCl + H_2O + CO_2 ]
Industrial Production Methods:
Extraction from Minerals: this compound is extracted from minerals such as sylvite and carnallite. .
Evaporation Ponds: In regions like Utah, this compound is extracted from brine solutions using evaporation ponds.
Types of Reactions:
Oxidation-Reduction Reactions: this compound can undergo redox reactions, such as the reaction with potassium hypochlorite and sodium arsenite: [ KClO + NaAsO_2 + NaOH \rightarrow KCl + Na_2HAsO_4 ]
Substitution Reactions: this compound can participate in substitution reactions, such as the reaction with barium chloride to form barium sulfate: [ K_2SO_4 + BaCl_2 \rightarrow 2KCl + BaSO_4 ]
Common Reagents and Conditions:
Oxidizing Agents: Potassium hypochlorite
Acids: Hydrochloric acid
Bases: Potassium hydroxide
Major Products:
Potassium Chlorate: Formed by the reaction of this compound with oxygen: [ KCl + O_2 \rightarrow KClO_3 ]
Potassium Hydroxide: Formed by the electrolysis of this compound solution: [ 2KCl + 2H_2O \rightarrow 2KOH + Cl_2 + H_2 ]
Scientific Research Applications
Potassium chloride has a wide range of applications in scientific research:
Chemistry: Used as a reagent in various chemical reactions and as a standard in analytical chemistry.
Biology: Essential for maintaining cell osmolarity and is used in cell culture media.
Medicine: Used to treat hypokalemia (low potassium levels) and as an electrolyte replenisher.
Industry: Used in the production of fertilizers, particularly potash, which is crucial for plant growth .
Mechanism of Action
Potassium chloride replenishes potassium ions, which are vital for various physiological processes. Potassium ions play a crucial role in nerve impulse conduction, muscle contraction (including cardiac, skeletal, and smooth muscles), and maintaining normal renal function. The compound works by restoring potassium levels in the body, thereby ensuring proper cellular function .
Similar Compounds:
Sodium Chloride (NaCl): Similar in structure and solubility but used primarily for different purposes, such as seasoning and preservation.
Potassium Bromide (KBr): Used in photography and as a sedative.
Potassium Iodide (KI): Used in medicine to treat iodine deficiency and as a radiation protectant.
Uniqueness of this compound:
Agricultural Use: this compound is the primary source of potassium in fertilizers, making it indispensable for plant growth.
Medical Use: It is specifically used to treat hypokalemia, a condition that other similar compounds do not address as effectively .
This compound’s versatility and essential role in various fields make it a compound of significant importance in both scientific research and practical applications.
Safety and Hazards
Future Directions
properties
IUPAC Name |
potassium;chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClH.K/h1H;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCUXLLCKKVVCTQ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cl-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClK, KCl | |
Record name | POTASSIUM CHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20948 | |
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Record name | POTASSIUM CHLORIDE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | POTASSIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Record name | potassium chloride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Potassium_chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5021178 | |
Record name | Potassium chloride | |
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Molecular Weight |
74.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992), Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless, White crystals that are hygroscopic and water soluble; tastes similar to NaCl; [CAMEO], COLOURLESS HYGROSCOPIC CRYSTALS. | |
Record name | POTASSIUM CHLORIDE | |
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Record name | Potassium chloride (KCl) | |
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Record name | POTASSIUM CHLORIDE | |
Source | EU Food Improvement Agents | |
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Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Potassium chloride | |
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Record name | POTASSIUM CHLORIDE | |
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Boiling Point |
Sublimes at 2732 °F (NTP, 1992), Sublimes 1500 °C, Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C | |
Record name | POTASSIUM CHLORIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20948 | |
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Record name | POTASSIUM CHLORIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1252 | |
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Solubility |
greater than 100 mg/mL at 68 °F (NTP, 1992), Freely soluble, Freely soluble in water. Insoluble in ethanol, In water, 35.5 g/100 g water at 25 °C, 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water, Insoluble in ether, acetone, 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone., For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page., Solubility in water at 20 °C: good | |
Record name | POTASSIUM CHLORIDE | |
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Record name | Potassium chloride | |
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Record name | POTASSIUM CHLORIDE | |
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Record name | POTASSIUM CHLORIDE | |
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Record name | POTASSIUM CHLORIDE | |
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Density |
1.984 (NTP, 1992) - Denser than water; will sink, 1.988 g/cu cm, Density of saturated aq soln at 15 °C: 1.172, 1.98 g/cm³ | |
Record name | POTASSIUM CHLORIDE | |
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Record name | POTASSIUM CHLORIDE | |
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Record name | POTASSIUM CHLORIDE | |
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Mechanism of Action |
Supplemental potassium in the form of high potassium food or potassium chloride may be able to restore normal potassium levels., K+ is the principal cation mediating the osmotic balance of the body fluids. In animals, the maintenance of normal cell volume and pressure depends on Na+ and K+ pumping. The K+/Na+ separation has allowed for evolution of reversible transmembrane electrical potentials essential for nerve and muscle action in animals, and both potassium and chloride are important in transmission of nerve impulses to the muscle fibers. /postasium/, The reported mutagenic effect of KCl most probably results from a disruption of osmotic balance of cells with a subsequent interference with chromosomal stability. This may result in the clastogenic effects (DNA breakage and chromosome structural instability) due to K+ effects on sequestering of Mg2+ ions required for normal maintenance of chromatin integrity. Other chemicals may also exert such effect (e.g. NaCl, sucrose)., Potassium and chloride is also important in the regulation of the acid-base balance of the body. Potassium is the principal base in tissues of blood cells, and Cl maintains electrochemical neutrality by anion exchange with bicarbonate (the chloride shift) in the CO2 transport in the blood red cells. | |
Record name | Potassium chloride | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00761 | |
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Record name | POTASSIUM CHLORIDE | |
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Impurities |
Contaminants: Magnesium sulfate salts, /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti, Impurities are usually sodium chloride and magnesium chloride, NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process | |
Record name | POTASSIUM CHLORIDE | |
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Color/Form |
White crystals or crystalline powder, Colorless crystals, Colorless, elongated, prismatic, or cubical crystals or as a white granular powder | |
CAS RN |
7447-40-7, 14336-88-0 | |
Record name | POTASSIUM CHLORIDE | |
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Record name | Potassium chloride | |
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Record name | Sylvite (KCl) | |
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Record name | Potassium chloride [USP:JAN] | |
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Record name | potassium chloride | |
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Record name | POTASSIUM CHLORIDE | |
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Melting Point |
1418 °F (NTP, 1992), 771 °C, 770-773 °C | |
Record name | POTASSIUM CHLORIDE | |
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Record name | Potassium chloride | |
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URL | https://www.drugbank.ca/drugs/DB00761 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | POTASSIUM CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1252 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | POTASSIUM CHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1450 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Q & A
A: Potassium chloride exerts its effects primarily through its influence on cellular membrane potential and osmotic balance. [, , , , ].
ANone:
ANone: Research highlights the importance of this compound's presence in various applications, affecting both stability and compatibility.
ANone: The provided research does not focus on catalytic properties of this compound. Being an ionic salt, its applications typically leverage its solubility, electrolyte properties, and influence on osmotic balance rather than catalytic activity.
ANone: The research provides insights into the pharmacokinetic and pharmacodynamic aspects of this compound, particularly its impact on potassium levels and potential complications.
ANone: The provided research highlights the efficacy of this compound in specific applications.
ANone: The dissolution of this compound is a critical factor in its various applications, and the research highlights some influencing factors.
ANone: While the provided research doesn't delve into a detailed historical overview, one notable historical aspect is highlighted:
- Early Recognition of Sodium-Potassium Interplay in Cardiac Health: The obituary of Dr. Demetrio Sodi Pallares [] mentions his pioneering work in the mid-20th century, demonstrating the antagonistic roles of sodium and potassium in cardiac health. His research, confirming the protective effects of this compound against myocardial damage induced by high salt diets, marked a significant milestone in understanding electrolyte balance and cardiovascular disease [].
ANone: While not extensively covered, the research hints at the interdisciplinary nature of this compound applications:
- Agriculture and Chemistry: The development of a potassium-based fertilizer incorporating micronutrients like boron exemplifies the synergy between agricultural needs and chemical innovation []. This cross-disciplinary approach aims to optimize nutrient delivery to plants, enhancing agricultural productivity while considering environmental factors [].
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